Cas no 898647-41-1 (4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide)

• Product Name: 4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide
• CAS No: 898647-41-1
• MF: C₁₈H₂₄N₂O₃S
• MW: 348.459763526917
• CID: 6098883
• PubChem ID: 6471604
• Update Time: 2025-10-28

4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide
• 4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-propan-2-ylbenzenesulfonamide
• F3237-0251
• 4-ethoxy-5-isopropyl-2-methyl-N-(4-methylpyridin-2-yl)benzenesulfonamide
• AKOS002287072
• 898647-41-1

• Inchi： 1S/C18H24N2O3S/c1-6-23-16-10-14(5)17(11-15(16)12(2)3)24(21,22)20-18-9-13(4)7-8-19-18/h7-12H,6H2,1-5H3,(H,19,20)
• InChI Key： HPWSOABFECFCKZ-UHFFFAOYSA-N
• SMILES： C1(S(NC2=NC=CC(C)=C2)(=O)=O)=CC(C(C)C)=C(OCC)C=C1C

Computed Properties

• Exact Mass: 348.15076381g/mol
• Monoisotopic Mass: 348.15076381g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 6
• Complexity: 489
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 76.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Aromatic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Aromatic monoterpenoids

Additional information on 4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide

4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 898647-41-1): A Comprehensive Overview

4-Ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide (CAS No. 898647-41-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its IUPAC name, is a member of the sulfonamide class of compounds and is characterized by its unique structural features, including an ethoxy group, a methyl group, and a substituted pyridine ring. These structural elements contribute to its potential therapeutic applications and biological activities.

The sulfonamide moiety in 4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide is a well-known functional group that has been extensively studied for its antimicrobial and anti-inflammatory properties. Sulfonamides are widely used in the treatment of various bacterial infections and have also shown promise in the management of inflammatory conditions. The presence of this moiety in the compound suggests that it may possess similar biological activities, making it a valuable candidate for further investigation.

The ethoxy group and the methyl substituents in the compound's structure play crucial roles in modulating its physicochemical properties and biological activity. The ethoxy group, for instance, can enhance the lipophilicity of the molecule, which may improve its membrane permeability and bioavailability. The methyl groups, on the other hand, can influence the compound's conformational flexibility and binding affinity to target proteins. These structural modifications are often employed in drug design to optimize the pharmacokinetic and pharmacodynamic profiles of potential therapeutic agents.

The substituted pyridine ring in 4-ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide is another key feature that contributes to its biological activity. Pyridine derivatives are known for their diverse pharmacological effects, including anti-inflammatory, analgesic, and anticonvulsant properties. The specific substitution pattern on the pyridine ring can significantly impact the compound's potency and selectivity for different biological targets. For example, recent studies have shown that certain pyridine derivatives can selectively inhibit specific enzymes involved in inflammatory pathways, making them promising candidates for the development of novel anti-inflammatory drugs.

In terms of its potential therapeutic applications, 4-Ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide has been investigated for its anti-inflammatory properties. Preclinical studies have demonstrated that this compound can effectively reduce inflammation in animal models of inflammatory diseases such as arthritis and colitis. The mechanism of action appears to involve the inhibition of pro-inflammatory cytokines and enzymes, which are key mediators of the inflammatory response. These findings suggest that 4-Ethoxy-2-methyl-N-(4-methylpyridin-2-yl)-5-(propan-2-yl)benzene-1-sulfonamide may have therapeutic potential in treating a wide range of inflammatory conditions.

Furthermore, recent research has explored the potential use of 4-Ethoxy-2-methyl-N-(4-methylpyridin-2-y l)-5-(propan - 2 - yl)benzene - 1 - sulfonamide as an anticonvulsant agent. Studies have shown that this compound can effectively reduce seizure activity in animal models of epilepsy. The mechanism underlying this effect is not yet fully understood but may involve modulation of ion channels or neurotransmitter systems involved in seizure activity. These findings highlight the versatility of 4-Ethoxy - 2 - methyl - N - ( 4 - methylpyridin - 2 - yl ) - 5 - ( propan - 2 - yl )benzene - 1 - sulfonamide as a potential therapeutic agent with multiple biological activities.

In addition to its therapeutic applications, 4-Ethoxy - 2 - methyl - N - ( 4 - methylpyridin - 2 - yl ) - 5 - ( propan - 2 - yl )benzene - 1 - sulfonamide has also been studied for its potential use as a research tool in chemical biology and drug discovery. The unique combination of functional groups in this compound makes it an excellent candidate for probing specific biological pathways and interactions. For example, researchers have used this compound to investigate the role of specific enzymes and receptors in various cellular processes, providing valuable insights into disease mechanisms and potential therapeutic targets.

The synthesis of 4-Ethoxy - 2 - methyl - N -( 4 - methylpyridin – 2 – yl ) – 5 – ( propan – 2 – yl )benzene – 1 – sulfonamide involves several steps that require careful optimization to achieve high yields and purity. Common synthetic routes include nucleophilic aromatic substitution reactions, coupling reactions, and sulfonation steps. Recent advancements in synthetic chemistry have led to more efficient and environmentally friendly methods for producing this compound, making it more accessible for both research and industrial applications.

In conclusion, 4-Ethoxy–2–methyl–N–(4–methylpyridin–2–yl)–5–(propan–2–yl)benzene–1–sulfonamide (CAS No. 898647–41–1) is a multifaceted compound with significant potential in both medicinal chemistry and pharmaceutical research. Its unique structural features contribute to its diverse biological activities, including anti-inflammatory and anticonvulsant properties. Ongoing research continues to uncover new applications for this compound, further highlighting its importance in the development of novel therapeutic agents.